![molecular formula C38H44N2O2S4 B3095717 3,6-Bis(2,2'-bithiophene-5-yl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione CAS No. 1269004-56-9](/img/structure/B3095717.png)
3,6-Bis(2,2'-bithiophene-5-yl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
Overview
Description
3,6-Bis(2,2'-bithiophene-5-yl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione is a useful research compound. Its molecular formula is C38H44N2O2S4 and its molecular weight is 689 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photovoltaic Applications
Researchers have synthesized novel DPP-based conjugated copolymers to exploit their broad and strong absorptions in the visible and near-infrared region for photovoltaic applications. For instance, Deng and Gu (2013) developed copolymers exhibiting significant photovoltaic efficiencies when used in bulk heterojunction solar cells, highlighting the potential of DPP derivatives in enhancing solar energy conversion efficiency D. Deng & Li-Na Gu, 2013.
Donor-Acceptor Semiconducting Copolymers
The chemical's use extends to the creation of donor-acceptor semiconducting copolymers for organic field-effect transistors (OFETs). Jang et al. (2015) demonstrated how altering the acceptor (A) and donor (D) blocks in DPP-based copolymers can significantly impact the ordered structures on polymer-grafted SiO2 dielectrics, affecting OFET performance M. Jang et al., 2015.
Properties and Metallo-Supramolecular Polymers
DPP derivatives have been utilized to synthesize metallo-supramolecular polymers showing broad visible absorption, which is crucial for various optoelectronic applications. Chen et al. (2014) explored the synthesis and properties of Zn2+/Cd2+-directed self-assembled metallo-supramolecular polymers based on DPP derivatives, revealing low band gaps and promising for photonic applications Xuegang Chen et al., 2014.
Photophysical Properties for Organic Electronics
The synthesis of DPP derivatives under mild conditions has led to materials with varying electron donating strengths, impacting their photophysical properties significantly. This variability is essential for designing novel organic optoelectronic materials and biological systems. Zhang et al. (2014) provided insights into the mild synthesis and photophysical properties of symmetrically substituted DPP derivatives, indicating their potential applications in optoelectronic devices and as acid-base indicators due to increased water solubility Guan-qi Zhang et al., 2014.
Properties
IUPAC Name |
2,5-bis(2-ethylhexyl)-1,4-bis(5-thiophen-2-ylthiophen-2-yl)pyrrolo[3,4-c]pyrrole-3,6-dione | |
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InChI |
InChI=1S/C38H44N2O2S4/c1-5-9-13-25(7-3)23-39-35(31-19-17-29(45-31)27-15-11-21-43-27)33-34(37(39)41)36(32-20-18-30(46-32)28-16-12-22-44-28)40(38(33)42)24-26(8-4)14-10-6-2/h11-12,15-22,25-26H,5-10,13-14,23-24H2,1-4H3 | |
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InChI Key |
ZPXSUFCXOPZGMH-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCCC(CC)CN1C(=C2C(=C(N(C2=O)CC(CC)CCCC)C3=CC=C(S3)C4=CC=CS4)C1=O)C5=CC=C(S5)C6=CC=CS6 | |
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Molecular Formula |
C38H44N2O2S4 | |
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Molecular Weight |
689.0 g/mol | |
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Retrosynthesis Analysis
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